Cas no 144881-94-7 (1,2-Propanedione, 1-(1-naphthalenyl)-)
144881-94-7 structure
Product Name:1,2-Propanedione, 1-(1-naphthalenyl)-
CAS No:144881-94-7
MF:C13H10O2
MW:198.217303752899
CID:1314499
PubChem ID:20314009
Update Time:2025-04-20
1,2-Propanedione, 1-(1-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanedione, 1-(1-naphthalenyl)-
- 1-(naphthalen-1-yl)propane-1,2-dione
- SCHEMBL11585929
- 144881-94-7
-
- Inchi: 1S/C13H10O2/c1-9(14)13(15)12-8-4-6-10-5-2-3-7-11(10)12/h2-8H,1H3
- InChI Key: DDDYQSDDTYMOIX-UHFFFAOYSA-N
- SMILES: O=C(C(C)=O)C1C=CC=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 198.0681
- Monoisotopic Mass: 198.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,2-Propanedione, 1-(1-naphthalenyl)- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
144881-94-7 (1,2-Propanedione, 1-(1-naphthalenyl)-) Related Products
- 3363-97-1(1,1'-(1,4-Phenylene)bis(2-phenylethane-1,2-dione))
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- 6217-22-7(Pyrene-4,5-dione)
- 134-81-6(diphenylethane-1,2-dione)
- 2235-15-6(1,2-dihydroacenaphthylen-1-one)
- 579-07-7(1-Phenylpropane-1,2-dione)
- 2431-00-7(4-Methylbenzil)
- 16208-20-1(1-Naphthylglyoxal hydrate)
- 3457-48-5(4,4'-Dimethylbenzil)
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